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Compound of Interest

Compound Name: Titanium(IV) propoxide

Cat. No.: B8795742 Get Quote

The properties of green-synthesized TiO₂ nanoparticles are significantly influenced by the type

of plant extract used and the specific synthesis conditions. The following table summarizes

quantitative data from various studies, providing a comparative overview of the outcomes.
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Experimental Protocols
The green synthesis of TiO₂ nanoparticles generally follows a sol-gel method.[3] Below are

detailed methodologies for key experiments cited in the literature.

Preparation of Plant Extract
A generalized procedure for preparing the aqueous plant extract is as follows:

Collection and Cleaning: Fresh, healthy plant leaves are collected and washed thoroughly

with distilled water to remove any contaminants.[1][4]

Drying and Grinding: The leaves are shade-dried for several days until all moisture is

removed and then ground into a fine powder.[1][4]

Extraction: A specific amount of the leaf powder (e.g., 20 g) is added to a volume of distilled

water (e.g., 150 mL) and heated (e.g., at 60°C for 4 hours) with continuous stirring.[1][3][4]

The resulting extract is then filtered to remove solid residues.[3][4]

Synthesis of TiO₂ Nanoparticles
The synthesis process typically involves the following steps:

Precursor Solution: A solution of titanium(IV) isopropoxide (TTIP) is prepared, often in a

solvent like ethanol. For instance, 15 mL of TTIP is dissolved in 50 mL of ethanol.[4]
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Reaction Mixture: The prepared plant extract is slowly added to the TTIP solution under

vigorous and continuous stirring.[3][4]

Precipitation: The mixture is stirred at room temperature for a specified duration (e.g., 4-12

hours) until a precipitate is formed. A color change in the solution often indicates the

formation of nanoparticles.[3][4]

Separation and Washing: The precipitate is separated by centrifugation or filtration and

washed multiple times with deionized water and ethanol to remove impurities.[3][4]

Drying and Calcination: The washed precipitate is dried in an oven (e.g., at 80°C for 3 hours)

and then calcined at a high temperature (e.g., 500-600°C for 3 hours) to obtain the

crystalline TiO₂ nanopowder.[3][4]

Characterization of Synthesized TiO₂ Nanoparticles
To determine the properties of the synthesized TiO₂ nanoparticles, various characterization

techniques are employed:

UV-Visible Spectroscopy: Confirms the formation of TiO₂ nanoparticles by observing the

characteristic absorption peaks.[1]

Fourier-Transform Infrared (FTIR) Spectroscopy: Identifies the functional groups from the

plant extract that are responsible for the reduction and capping of the nanoparticles. A band

in the 650–700 cm⁻¹ region is indicative of the Ti-O-Ti bond.[1]

X-ray Diffraction (XRD): Determines the crystalline structure, phase purity, and average

crystallite size of the nanoparticles.[1]

Scanning Electron Microscopy (SEM): Visualizes the surface morphology and shape of the

nanoparticles.[1]

Transmission Electron Microscopy (TEM): Provides high-resolution images to determine the

size and shape of the nanoparticles.[1]

Energy-Dispersive X-ray (EDX) Analysis: Determines the elemental composition and purity

of the synthesized nanoparticles.[4]
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Visualizations
The following diagrams illustrate the experimental workflow and the proposed mechanism for

the green synthesis of TiO₂ nanoparticles.
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Workflow for the green synthesis of TiO₂ nanoparticles.
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Proposed mechanism for the green synthesis of TiO₂ nanoparticles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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